Violanthrone 79
Violanthrone 79
Brand Name:
Vulcanchem
CAS No.:
85652-50-2
VCID:
VC0033473
InChI:
InChI=1S/C50H48O4/c1-3-5-7-9-11-17-27-53-41-29-39-31-19-13-15-21-35(31)49(51)37-25-23-33-34-24-26-38-44-40(32-20-14-16-22-36(32)50(38)52)30-42(54-28-18-12-10-8-6-4-2)48(46(34)44)47(41)45(33)43(37)39/h13-16,19-26,29-30H,3-12,17-18,27-28H2,1-2H3
SMILES:
CCCCCCCCOC1=C2C3=C(C=CC4=C3C(=C1)C5=CC=CC=C5C4=O)C6=C7C2=C(C=C8C7=C(C=C6)C(=O)C9=CC=CC=C98)OCCCCCCCC
Molecular Formula:
C50H48O4
Molecular Weight:
712.9 g/mol
Violanthrone 79
CAS No.: 85652-50-2
Reference Standards
VCID: VC0033473
Molecular Formula: C50H48O4
Molecular Weight: 712.9 g/mol
| CAS No. | 85652-50-2 |
|---|---|
| Product Name | Violanthrone 79 |
| Molecular Formula | C50H48O4 |
| Molecular Weight | 712.9 g/mol |
| IUPAC Name | 30,34-dioctoxynonacyclo[18.10.2.22,5.03,16.04,13.06,11.017,31.022,27.028,32]tetratriaconta-1(30),2(34),3(16),4(13),5(33),6,8,10,14,17(31),18,20(32),22,24,26,28-hexadecaene-12,21-dione |
| Standard InChI | InChI=1S/C50H48O4/c1-3-5-7-9-11-17-27-53-41-29-39-31-19-13-15-21-35(31)49(51)37-25-23-33-34-24-26-38-44-40(32-20-14-16-22-36(32)50(38)52)30-42(54-28-18-12-10-8-6-4-2)48(46(34)44)47(41)45(33)43(37)39/h13-16,19-26,29-30H,3-12,17-18,27-28H2,1-2H3 |
| Standard InChIKey | LLPQZABTDLOYAL-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC1=C2C3=C(C=CC4=C3C(=C1)C5=CC=CC=C5C4=O)C6=C7C2=C(C=C8C7=C(C=C6)C(=O)C9=CC=CC=C98)OCCCCCCCC |
| Canonical SMILES | CCCCCCCCOC1=C2C3=C(C=CC4=C3C(=C1)C5=CC=CC=C5C4=O)C6=C7C2=C(C=C8C7=C(C=C6)C(=O)C9=CC=CC=C98)OCCCCCCCC |
| Synonyms | 16,17-Bis(octyloxy)anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione; |
| PubChem Compound | 16217791 |
| Last Modified | Nov 11 2021 |
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